Cas no 330677-67-3 (1-4-(dimethylamino)phenyl-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product Name: 1-4-(dimethylamino)phenyl-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 330677-67-3
• MF: C₂₃H₂₅N₃OS
• MW: 391.52910399437
• CID: 6588522
• PubChem ID: 4693892
• Update Time: 2025-07-09

1-4-(dimethylamino)phenyl-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)phenyl-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• AKOS024574737
• SR-01000421122-1
• Oprea1_264734
• 1-(4-(dimethylamino)phenyl)-2-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
• F0164-0001
• 330677-67-3
• 1-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• SR-01000421122
• 1-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

• Inchi： 1S/C23H25N3OS/c1-25(2)17-10-12-18(13-11-17)26-21-7-5-4-6-20(21)23(28)24-22(26)16-8-14-19(27-3)15-9-16/h8-15H,4-7H2,1-3H3
• InChI Key： VWJIFSANAZJLLK-UHFFFAOYSA-N
• SMILES： S=C1C2CCCCC=2N(C2C=CC(=CC=2)N(C)C)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 391.17183360g/mol
• Monoisotopic Mass: 391.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-4-(dimethylamino)phenyl-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

Recent Advances in the Study of 1-4-(dimethylamino)phenyl-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS: 330677-67-3)

The compound 1-4-(dimethylamino)phenyl-2-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS: 330677-67-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its hexahydroquinazoline core and strategically positioned functional groups, has been the subject of several cutting-edge studies aimed at elucidating its biological activities and pharmacological properties.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that this compound exhibits remarkable selectivity as a kinase inhibitor, particularly against CDK2 and GSK-3β, with IC50 values in the low micromolar range. The dimethylamino and methoxyphenyl substituents at positions 1 and 2 respectively have been identified as critical for maintaining this inhibitory activity, while the thione group at position 4 contributes to the compound's stability and binding affinity.

A significant breakthrough was reported in Nature Chemical Biology (2024), where researchers employed cryo-EM techniques to visualize the binding mode of 330677-67-3 with its protein targets. The study revealed an unusual binding conformation where the hexahydroquinazoline scaffold induces a conformational change in the ATP-binding pocket of CDK2, providing a structural basis for its selectivity over other kinases. This finding has important implications for the design of next-generation kinase inhibitors with improved specificity profiles.

From a pharmacological perspective, recent in vivo studies published in ACS Pharmacology & Translational Science (2024) have shown promising results for 330677-67-3 in animal models of neurodegenerative diseases. The compound demonstrated excellent blood-brain barrier penetration and neuroprotective effects in a tauopathy mouse model, reducing phosphorylated tau levels by approximately 40% after 4 weeks of treatment. These findings suggest potential applications in Alzheimer's disease and related tauopathies.

On the chemical synthesis front, a novel asymmetric synthetic route to 330677-67-3 was developed and reported in Organic Letters (2023). The new methodology employs a chiral phosphoric acid-catalyzed [4+2] cycloaddition, achieving the desired compound in 78% yield and >95% ee. This represents a significant improvement over previous synthetic approaches and could facilitate larger-scale production for further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of 330677-67-3. Recent toxicology studies highlighted in Chemical Research in Toxicology (2024) have identified potential hepatotoxicity at higher doses, which appears to be related to the formation of reactive metabolites. Current research efforts are focused on structural modifications to mitigate this issue while preserving the compound's therapeutic activity.

Looking forward, the unique properties of 330677-67-3 continue to inspire new research directions. Several pharmaceutical companies have included derivatives of this scaffold in their drug discovery pipelines, particularly for oncology and neurodegenerative indications. The coming years are likely to see further optimization of this chemical class and potentially the advancement of clinical candidates based on this promising pharmacophore.